2-({[4-(2,3-dichlorophenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoic acid

Specification

• Molecular Formula: C20H16Cl2N4O3
• Molecular Weight: 431.3 g/mol
• IUPAC Name: 2-[[4-(2,3-dichlorophenyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carbonyl]amino]benzoic acid
• Standard InChI: InChI=1S/C20H16Cl2N4O3/c21-13-6-3-5-12(16(13)22)18-17-15(23-10-24-17)8-9-26(18)20(29)25-14-7-2-1-4-11(14)19(27)28/h1-7,10,18H,8-9H2,(H,23,24)(H,25,29)(H,27,28)
• Standard InChI Key: XOFCORYPDQIUQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=C1NC=N2)C3=C(C(=CC=C3)Cl)Cl)C(=O)NC4=CC=CC=C4C(=O)O

Introduction

2-({[4-(2,3-Dichlorophenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoic acid is a complex organic compound with significant potential in medicinal chemistry. It is classified as a benzoic acid derivative and features an imidazo[4,5-c]pyridine moiety, which is crucial for its biological activities. The compound is identified by the CAS number 1219543-12-0 and has a molecular formula that results in a molecular weight of approximately 431.3 g/mol.

Synthesis

The synthesis of 2-({[4-(2,3-dichlorophenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoic acid typically involves multiple steps, including the formation of the imidazo[4,5-c]pyridine core and its subsequent modification with the dichlorophenyl group and the benzoic acid moiety. Standard organic synthesis techniques such as refluxing in organic solvents and purification through crystallization or chromatography are commonly employed.

Chemical Reactions and Applications

2-({[4-(2,3-Dichlorophenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoic acid can participate in various chemical reactions typical for carboxylic acids and amines, such as esterification and amidation. These reactions are crucial for modifying the compound for further studies or applications in medicinal chemistry.

Future Research Directions

Future studies should focus on elucidating the precise mechanisms of action and identifying specific biological targets for this compound. Additionally, exploring modifications to enhance its pharmacokinetic properties and biological activity could be beneficial for its development as a therapeutic agent.

Comparison with Similar Compounds

Compounds with similar structural elements, such as imidazo[4,5-c]pyridine derivatives, have shown potential in various therapeutic areas. For example, compounds like imatinib and pazopanib, which feature similar scaffolds, are used in cancer therapy. Understanding how these structural similarities influence biological activity can provide insights into the potential applications of 2-({[4-(2,3-dichlorophenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoic acid.

Analytical Techniques

Relevant analytical techniques for studying this compound include spectroscopic methods such as NMR and IR to confirm its structure and purity. These methods are essential for ensuring the quality of the compound during synthesis and purification processes.

Potential Applications

The potential applications of 2-({[4-(2,3-dichlorophenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoic acid are promising in medicinal chemistry, particularly in the development of anti-inflammatory or anticancer drugs. Further research into its pharmacological properties could lead to significant contributions in drug development and therapeutic applications.